Cas no 178880-02-9 (1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester)

1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester structure
178880-02-9 structure
Product name:1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester
CAS No:178880-02-9
MF:C13H16N4O4S
MW:324.35554
CID:177604
PubChem ID:3075396

1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester
    • 2-METHYL-3-(1-PHENYL-1H-TETRAZOL-5-YL METHANESULFONYL)-PROPIONIC ACID METHYL ESTER
    • ethyl 1-methyl-3-[methyl(pyridin-2-yl)sulfamoyl]pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-((methyl-2-pyridinylamino)sulfonyl)-, ethyl ester
    • Ethyl 1-methyl-3-((methyl-2-pyridinylamino)sulfonyl)-1H-pyrazole-4-carboxylate
    • Ethyl 1-methyl-3-(N-methyl-N-2'-pyridyl)sufamoylpyrazole-4-carboxylate
    • ethyl 1-methyl-3-[methyl(pyridin-2-yl)sulfamoyl]-1H-pyrazole-4-carboxylate
    • ethyl 1-methyl-3-(methyl-pyridin-2-yl-sulfamoyl)pyrazole-4-carboxylate
    • ethyl 1-methyl-3-(methylpyridin-2-ylsulfamoyl)pyrazole-4-carboxylate
    • 178880-02-9
    • DTXSID20939126
    • Inchi: InChI=1S/C13H16N4O4S/c1-4-21-13(18)10-9-16(2)15-12(10)22(19,20)17(3)11-7-5-6-8-14-11/h5-9H,4H2,1-3H3
    • InChI Key: WAGWOIHAQQCHGF-UHFFFAOYSA-N
    • SMILES: CCOC(C1=CN(C)N=C1S(N(C1=CC=CC=N1)C)(=O)=O)=O

Computed Properties

  • Exact Mass: 324.08938
  • Monoisotopic Mass: 324.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 103Ų
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 1.36
  • Boiling Point: 515.7°Cat760mmHg
  • Flash Point: 265.7°C
  • Refractive Index: 1.614
  • PSA: 94.39

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